Cas no 2163146-67-4 (1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2163146-67-4
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5968276
• PubChem ID: 165639278
• Update Time: 2025-05-26

1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2163146-67-4
• EN300-1906438

• Inchi： 1S/C11H12BrNO2/c1-10(2)6-11(10,9(14)15)7-3-4-13-5-8(7)12/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： UJRLLMWDGWSLCW-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2163146-67-4)

1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2163146-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane core, which is known for its unique structural and functional properties. The presence of a brominated pyridine moiety further enhances its utility as a versatile building block in synthetic chemistry and drug development.

The structure of 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid incorporates a cyclopropane ring substituted with two methyl groups at the 2-position, providing rigidity and electronic stability. The pyridine ring at the 3-position is brominated, making it a valuable intermediate for further functionalization. This combination of structural features makes it an attractive candidate for exploring novel pharmacological activities.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinct biological activities and potential therapeutic applications. The cyclopropane moiety is known to influence the conformational flexibility and binding affinity of molecules, while the pyridine ring introduces hydrogen bonding capabilities and lipophilicity modulation. These properties are particularly relevant in the design of small-molecule inhibitors and modulators targeting biological pathways.

One of the most compelling aspects of 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its utility as a key intermediate in the synthesis of more complex molecules. The bromine substituent at the pyridine ring allows for facile coupling reactions via cross-coupling methodologies such as Suzuki-Miyaura, Buchwald-Hartwig, or Negishi reactions. These transformations enable the introduction of diverse functional groups, including aryls, heteroaryl groups, and alkynes, thereby expanding the chemical space for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Pyridine-based scaffolds are prevalent in approved drugs due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of a cyclopropane ring into these systems can lead to novel pharmacophores with enhanced binding affinity and selectivity.

The synthetic pathways for preparing 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involve multi-step sequences starting from commercially available precursors. A common approach includes the bromination of a pyridine derivative followed by cyclopropanation using specialized reagents or transition metal catalysts. The dimethylation step at the cyclopropane ring is often achieved through nucleophilic substitution or metal-catalyzed reactions.

In terms of biological activity, preliminary studies on related compounds suggest that derivatives of this class may exhibit inhibitory effects on enzymes involved in inflammatory pathways and cancer metabolism. The cyclopropane ring has been shown to modulate enzyme kinetics by altering substrate access and binding orientation, while the pyridine moiety can engage with conserved residues in protein active sites. Further investigation is warranted to fully elucidate the pharmacological profile of 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid and its analogs.

The pharmaceutical industry continues to leverage advanced computational methods to accelerate the discovery of novel drug candidates. Virtual screening and molecular docking studies have been instrumental in identifying promising scaffolds like 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid as potential leads for further optimization. These computational approaches complement traditional high-throughput screening (HTS) methods by providing rapid assessment of molecular interactions and predicting binding affinities.

From a chemical biology perspective, this compound serves as a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows researchers to probe specific interactions within biological systems while minimizing off-target effects. Such studies contribute to our understanding of disease pathways and inform the design of more effective therapeutic strategies.

The future directions for research involving 1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid include exploring its role in modulating signaling pathways relevant to neurological disorders and metabolic diseases. The unique structural features present in this molecule offer opportunities for developing next-generation therapeutics with improved efficacy and reduced side effects compared to existing treatments.

In conclusion,1-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2163146-67-4) represents a promising candidate for pharmaceutical research due to its versatile synthetic applications and potential biological activities. Its combination of structural rigidity from the cyclopropane ring and functional diversity from the brominated pyridine moiety positions it as a valuable intermediate for drug discovery efforts aimed at addressing unmet medical needs.